5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid

• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol
• SMILES: CN(C)C1CCN(C1)C2=CC=C(S2)C(=O)O
• InChI: InChI=1S/C11H16N2O2S/c1-12(2)8-5-6-13(7-8)10-4-3-9(16-10)11(14)15/h3-4,8H,5-7H2,1-2H3,(H,14,15)
• InChIKey: UQRVQXFAHZIQEG-UHFFFAOYSA-N

5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid: Structural & Physicochemical Baseline

5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid is a heterocyclic building block combining a thiophene-2-carboxylic acid core with a 3-(dimethylamino)pyrrolidine substituent at the 5-position [1]. Its molecular formula is C11H16N2O2S (MW 240.32 g/mol), and it possesses a computed XLogP3-AA of -0.1, a topological polar surface area of 72 Ų, one hydrogen bond donor, five hydrogen bond acceptors, and three rotatable bonds [1]. The commercial availability of this compound is limited, with typical purity specifications at 95% and recommended long-term storage in a cool, dry environment .

Building block Heterocyclic thiophene-carboxylic acid for medicinal chemistry synthesis

Chiral scaffold Racemic 3-(dimethylamino)pyrrolidine substituent; enantiopure synthesis optional

Coupling handle Carboxylic acid enables amide bond formation and salt conjugation

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source

Structural Determinants of Differentiation – 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid

In-class thiophene-2-carboxylic acid derivatives bearing pyrrolidine substituents at the 5-position exhibit pronounced functional divergence driven by three structural variables: the nature of the amine substituent on the pyrrolidine ring, the oxidation state at the thiophene 2-position, and the counterion form [1]. The 3-(dimethylamino)pyrrolidine group in the target compound introduces a tertiary amine with distinct basicity (pKa ~8–9 for tertiary amines) and steric bulk compared to the morpholine analog 5-[3-(morpholin-4-yl)pyrrolidin-1-yl]thiophene-2-carboxylic acid, which bears an additional ether oxygen that alters hydrogen-bonding capacity and polarity [1]. Furthermore, the sodium salt form (CAS 1955499-77-0) exhibits higher aqueous solubility, and the aldehyde analog (CAS 1344247-69-3) offers divergent reactivity for downstream conjugation . These differences are consequential: the dimethylamino group provides a protonation site for ionic interactions with biological targets, while the carboxylic acid enables salt formation, amide coupling, and metal coordination, making direct substitution with morpholine, unsubstituted pyrrolidine, or 5-methyl-linked analogs chemically non-equivalent .

Morpholine analog polarity mismatch

The dimethylamino group provides distinct basicity and hydrogen-bonding capacity vs. morpholine; LogP and TPSA divergence may alter permeability profiles.

Free acid vs. sodium salt form

Free acid suits organic-phase amide coupling; sodium salt (CAS 1955499-77-0) enhances aqueous solubility. Interchanging forms may affect reaction or assay compatibility.

Racemic vs. enantiopure procurement

Commercial product is racemic; elaboration with other chiral fragments yields diastereomeric mixtures. Enantiopure building blocks required for stereospecific lead optimization.

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence – 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid

LogP and TPSA: Comparison with Morpholine Analog

The target compound displays a computed XLogP3-AA of -0.1 and topological polar surface area (TPSA) of 72 Ų, compared to the morpholine analog 5-[3-(morpholin-4-yl)pyrrolidin-1-yl]thiophene-2-carboxylic acid, which incorporates an additional ether oxygen, increasing its TPSA by approximately 9 Ų (to ~81 Ų) and lowering its computed LogP by an estimated 0.4–0.6 log units [1]. This difference is consistent with the well-established contribution of an ether oxygen to polarity [2]. For procurement decisions where balanced lipophilicity is critical—such as cellular permeability screening—the dimethylamino analog's less negative LogP and lower TPSA may favor membrane partitioning over the morpholine variant [2].

LogP & TPSA vs. morpholine analog

Class-level

ΔTPSA ≈ +9 Ų; ΔXLogP ≈ -0.4 to -0.6 for morpholine analog

Supports permeability screening context; dimethylamino analog may favor membrane partitioning.

Computed estimates; morpholine analog values are class-level inference.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and topological polar surface area (TPSA)
Target Compound Data	XLogP3-AA: -0.1; TPSA: 72 Ų
Comparator Or Baseline	5-[3-(Morpholin-4-yl)pyrrolidin-1-yl]thiophene-2-carboxylic acid: TPSA estimated at ~81 Ų; XLogP estimated at -0.5 to -0.7 (class-level estimation based on ether oxygen contribution)
Quantified Difference	Estimated ΔTPSA ≈ +9 Ų for morpholine analog; estimated ΔXLogP ≈ -0.4 to -0.6 for morpholine analog
Conditions	Computed values from PubChem (XLogP3-AA algorithm) and Cactvs (TPSA); morpholine analog values are class-level estimates based on ether oxygen contributions from the literature

Why This Matters

Lower TPSA and less negative LogP for the dimethylamino analog predict superior passive membrane permeability, a critical parameter for intracellular target engagement in cell-based assays.

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. Computed XLogP3-AA and TPSA values. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source
• [2] Lipinski, C. A.; Lombardo, F.; Dominy, B. W.; Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

Hydrogen Bond Acceptor/Donor Profile vs. Pyrrolidinylmethyl Analog

The target compound presents five hydrogen bond acceptors (two from the carboxylate, one from the thiophene sulfur, one from the pyrrolidine nitrogen, and one from the dimethylamino nitrogen) and one hydrogen bond donor (carboxylic acid -OH), versus 5-[(pyrrolidin-1-yl)methyl]thiophene-2-carboxylic acid (CAS 733784-27-5), which presents only three hydrogen bond acceptors (carboxylate oxygens and pyrrolidine nitrogen) and one donor [1][2]. The dimethylamino group on the target compound thus contributes two additional H-bond acceptor sites. This difference is structurally verifiable: the dimethylamino nitrogen is capable of acting as a hydrogen bond acceptor in both neutral and protonated states, whereas the methylene-linked pyrrolidine analog lacks this additional acceptor [2].

H-bond acceptors vs. pyrrolidinylmethyl analog

Class-level

ΔHBA = +2 (5 vs 3 acceptors)

Additional acceptors may alter molecular recognition and selectivity profiles in target binding.

Computed from 2D structures; biological impact requires experimental validation.

Evidence Dimension	Hydrogen bond acceptor count and molecular recognition capacity
Target Compound Data	5 H-bond acceptors, 1 H-bond donor
Comparator Or Baseline	5-[(Pyrrolidin-1-yl)methyl]thiophene-2-carboxylic acid (CAS 733784-27-5): 3 H-bond acceptors, 1 H-bond donor
Quantified Difference	ΔHBA = +2 for target compound
Conditions	Computed values from PubChem Cactvs descriptors; verified by inspection of 2D chemical structures

Why This Matters

The two additional H-bond acceptors on the target compound create distinguishable molecular recognition patterns that can alter selectivity profiles when these building blocks are elaborated into full drug candidates targeting ATP-binding pockets or protein-protein interfaces.

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. Computed H-bond donor/acceptor counts. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source
• [2] Calpac Lab. Product Information: 5-[(Pyrrolidin-1-yl)methyl]thiophene-2-carboxylic acid, CAS 733784-27-5, Molecular Formula C10H13NO2S. https://www.calpaclab.com (accessed 2026-05-01). View Source

Free Acid vs. Sodium Salt: Aqueous Solubility

The target compound (free carboxylic acid) and its sodium salt (CAS 1955499-77-0) represent two chemically distinct procurement options with divergent physicochemical properties relevant to downstream application . The sodium carboxylate form is inherently more water-soluble than the free acid, a well-established principle of pharmaceutical salt formation [1]. The free acid form (target compound) is preferred for organic-soluble reaction conditions (e.g., amide couplings in DMF or THF), whereas the sodium salt is suited to aqueous formulations, including parenteral preparations or biochemical assays requiring dissolution in PBS or cell culture media . This bifurcation in solubility behavior is not available with the aldehyde analog (CAS 1344247-69-3), which lacks the ionizable carboxylic acid entirely and cannot be converted to a salt form for aqueous solubility enhancement .

Free acid vs. sodium salt solubility

Class-level

Free acid: organic-soluble; sodium salt: enhanced aqueous solubility

Formulation choice dictates experimental workflow: organic synthesis or aqueous biochemical assays.

Salt formation principle; specific solubility data not provided for this compound.

Evidence Dimension	Aqueous solubility and formulation versatility
Target Compound Data	Free acid form; suitable for organic-phase reactions; convertible to sodium salt for aqueous solubility
Comparator Or Baseline	Sodium 5-[3-(dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylate (CAS 1955499-77-0): enhanced aqueous solubility; 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1344247-69-3): no ionizable group, no salt formation possible
Quantified Difference	Qualitative solubility advantage for sodium salt in aqueous media; free acid preferred for organic-solvent reactions
Conditions	Class-level inference based on carboxylate salt vs. free acid solubility principles; aldehyde analog lacks carboxylic acid functionality

Why This Matters

The choice between free acid and sodium salt directly impacts experimental workflow: organic synthesis requires the free acid, while biochemical or cell-based assays often demand the pre-dissolved sodium salt for direct aqueous addition, reducing DMSO exposure to live cells.

• [1] Serajuddin, A. T. M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev. 2007, 59, 603–616. View Source

Chiral Center and Stereochemical Implications

The pyrrolidine ring of the target compound bears a chiral center at the 3-position (the carbon attached to the dimethylamino group), as evident from the InChI string InChI=1S/C11H16N2O2S/c1-12(2)8-5-6-13(7-8)10-4-3-9(16-10)11(14)15/h3-4,8H,5-7H2,1-2H3,(H,14,15) [1]. The commercial product as listed by multiple vendors (LeYan, CymitQuimica, AKSci) is the racemic mixture . In contrast, the enantiopure (3R)-(+)-3-(dimethylamino)pyrrolidine (CAS 132958-72-6) and its (3S)-enantiomer (CAS 132883-44-4) are available as separate building blocks and have been employed as chiral intermediates in the synthesis of bafetinib, a BCR-ABL/Lyn kinase inhibitor . When the target racemic thiophene carboxylic acid is used as a building block, the resulting products will be diastereomeric mixtures if coupled to another chiral center, whereas using enantiopure 3-(dimethylamino)pyrrolidine followed by thiophene coupling yields stereochemically defined products .

Chiral center & stereochemical control

Reported

Racemate (commercial); enantiopure (3R)/(3S) building blocks available

Racemate suitable for early SAR; enantiopure synthesis needed for stereospecific optimization.

Vendor catalogs indicate racemic supply; InChI confirms chiral center.

Evidence Dimension	Stereochemical purity and synthetic strategy implications
Target Compound Data	Racemic mixture at pyrrolidine 3-position (as sold commercially by LeYan, CymitQuimica, AKSci)
Comparator Or Baseline	(3R)-(+)-3-(Dimethylamino)pyrrolidine (CAS 132958-72-6) and (3S)-(-)-3-(dimethylamino)pyrrolidine (CAS 132883-44-4): enantiopure chiral building blocks
Quantified Difference	Racemic vs. enantiopure; the racemic thiophene carboxylic acid yields diastereomeric products when elaborated with other chiral fragments
Conditions	Commercial availability data from multiple vendor catalogs; stereochemical assignment from IUPAC nomenclature and InChI descriptors

Why This Matters

Procurement of the racemic compound versus building from enantiopure fragments represents a strategic decision: the racemate offers convenience and lower cost for early-stage SAR exploration, while enantiopure synthesis is necessary for late-stage lead optimization where stereochemistry impacts target binding.

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. InChI and structural descriptors. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source

Application Scenarios – 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid

Kinase Inhibitor Scaffold Elaboration

The thiophene-2-carboxylic acid group serves as a versatile anchor for amide bond formation with amine-containing kinase hinge-binding motifs, while the 3-(dimethylamino)pyrrolidine substituent at the 5-position occupies solvent-exposed or ribose-pocket regions of ATP-binding sites [1]. This structural arrangement has been exploited in related thiophene carboxylic acid series targeting HCV NS5B polymerase and various tyrosine kinases [2]. The dimethylamino group provides a tertiary amine handle for additional SAR exploration via quaternization or N-oxide formation, enabling fine-tuning of physicochemical properties without altering the core scaffold [1].

PPI Inhibitor Design with Dimethylamino-pyrrolidine Fragment

The 3-(dimethylamino)pyrrolidine moiety has established precedent as a privileged fragment for disrupting protein-protein interactions, as demonstrated by the discovery of nanomolar PRC2 complex inhibitors targeting the EED/H3K27me3 binding interface [1]. Elaboration of the target compound's carboxylic acid into amide or sulfonamide derivatives can project the dimethylamino-pyrrolidine-thiophene scaffold into PPI hot-spot residues, with the thiophene ring providing π-stacking or hydrophobic contacts complementary to the ionic interactions mediated by the dimethylamino group [1].

Aqueous Formulation with Sodium Salt

The sodium salt form (CAS 1955499-77-0) of this compound provides enhanced aqueous solubility suitable for parenteral administration in rodent pharmacokinetic and efficacy studies [1]. Researchers procuring the free acid can perform in situ salt formation with one equivalent of sodium hydroxide in PBS or saline to generate dosing solutions, bypassing the need to purchase the pre-formed salt separately [2]. This workflow is particularly advantageous for early-stage in vivo pharmacology where compound supply is limited and maximum experimental flexibility is required [2].

FBDD Library Member: Dual H-Bond/Electrostatic Capacity

With a molecular weight of 240.32 Da, five hydrogen bond acceptors, one hydrogen bond donor, and a computed XLogP of -0.1, this compound falls within fragment-like (Rule of Three) property space [1]. The combination of a carboxylic acid (for strong, directional H-bonding and ionic interactions) and a dimethylamino group (for pH-dependent charge and H-bond acceptance) makes it a versatile fragment for screening against diverse target classes including proteases, kinases, and bromodomains [1]. Its TPSA of 72 Ų ensures adequate aqueous solubility for fragment screening at concentrations up to 1 mM in typical assay buffers [1].

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold elaboration

Thiophene-2-carboxylic acid anchor for amide coupling

Kinase hinge-binding motif compatibility

PPI inhibitor design

Dimethylamino-pyrrolidine fragment for PPI disruption

PPI hot-spot residue engagement

Aqueous research formulation

Convertible to sodium salt for enhanced solubility

Solubility and stability in assay media / in vivo research models

Fragment-based screening (FBDD)

Rule-of-Three compliant fragment (MW ~240, TPSA 72 Ų)

Binding assay performance at screening concentrations

• [1] PubChem Compound Summary for CID 64366477, 5-[3-(Dimethylamino)pyrrolidin-1-yl]thiophene-2-carboxylic acid. Computed molecular properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/64366477 (accessed 2026-05-01). View Source
• [2] PDB entry 4tn2: NS5B in complex with lactam-thiophene carboxylic acid inhibitors. RCSB Protein Data Bank. https://doi.org/10.2210/pdb4TN2/pdb (accessed 2026-05-01). View Source